Cas no 5911-81-9 ((1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile)

• Product Name: (1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile
• CAS No: 5911-81-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 2667721
• Update Time: 2023-08-06

(1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1β,5β)-8-Methyl-8-azabicyclo[3.2.1]octane-3α-carbonitrile
• DOUCIMIQXTWTDF-CBLAIPOGSA-N
• (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile
• (1beta,5beta)-8-Methyl-8-azabicyclo[3.2.1]octane-3alpha-carbonitrile
• (1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octane-3-carbonitrile

• Inchi： 1S/C9H14N2/c1-11-8-2-3-9(11)5-7(4-8)6-10/h7-9H,2-5H2,1H3/t7?,8-,9+
• InChI Key： DOUCIMIQXTWTDF-CBLAIPOGSA-N
• SMILES： N1(C)[C@H]2CC(C#N)C[C@@H]1CC2

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27